Methyl 3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,12-dioxo-11-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-10-ene-17-carboxylate
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Overview
Description
Bruceantinoside B is a biochemical.
Scientific Research Applications
Synthetic Intermediate Applications
- Synthesis of Cyclopentanoid Natural Products : A study by (Elliott et al., 1981) discusses the preparation of compounds like 4-hydroxy-2-hydroxymethylcyclopent-2-en-1-one, which are versatile synthetic intermediates in the production of cyclopentanoid natural products.
Sesquiterpene Synthesis
- Cedranoid Sesquiterpene Synthesis : Research by (Yates et al., 1988) and (Yates et al., 1982) explores the synthesis of cedranoid sesquiterpenes, demonstrating the compound's utility in complex organic syntheses.
Molecular Interactions and Transformations
- Study of Molecular Interactions : The work by (Denislamova et al., 2011) and (Bannikova et al., 2004) investigates reactions of specific dioxo compounds, revealing insights into molecular behavior and transformations.
Antimicrobial Agent Synthesis
- Development of Antimicrobial Agents : A study by (Hublikar et al., 2019) emphasizes the synthesis of novel antimicrobial agents, highlighting the compound's potential in pharmaceutical research.
Computational Studies in Diabetes Management
- Computational Studies in Diabetes Treatment : (Muthusamy & Krishnasamy, 2016) conducted a computational study on related compounds for diabetes management, demonstrating the compound's relevance in computational chemistry and medical research.
Organic Frameworks and Coordination Chemistry
- Bismuth Organic Framework Synthesis : Research by (Kumar & Mishra, 2007) involves the synthesis of a bismuth organic framework, which is crucial in coordination chemistry and material science.
Prostanoid Synthesis
- Synthesis of Prostanoids : A study by (Valiullina et al., 2019) focuses on creating building blocks for prostanoids, underlining the compound's role in advanced organic synthesis and drug development.
properties
CAS RN |
79439-84-2 |
---|---|
Product Name |
Methyl 3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,12-dioxo-11-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-10-ene-17-carboxylate |
Molecular Formula |
C34H46O16 |
Molecular Weight |
710.7 g/mol |
IUPAC Name |
methyl 3-[(E)-3,4-dimethylpent-2-enoyl]oxy-15,16-dihydroxy-9,13-dimethyl-4,12-dioxo-11-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-10-ene-17-carboxylate |
InChI |
InChI=1S/C34H46O16/c1-12(2)13(3)8-19(36)50-24-26-33-11-46-34(26,31(44)45-6)28(42)23(40)25(33)32(5)15(9-18(33)49-29(24)43)14(4)7-16(27(32)41)47-30-22(39)21(38)20(37)17(10-35)48-30/h7-8,12,14-15,17-18,20-26,28,30,35,37-40,42H,9-11H2,1-6H3/b13-8+ |
InChI Key |
YSFALLIAQRJCQF-QNLFNSAMSA-N |
Isomeric SMILES |
CC1C=C(C(=O)C2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)/C=C(\C)/C(C)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O |
SMILES |
CC1C=C(C(=O)C2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O |
Canonical SMILES |
CC1C=C(C(=O)C2(C1CC3C45C2C(C(C(C4C(C(=O)O3)OC(=O)C=C(C)C(C)C)(OC5)C(=O)OC)O)O)C)OC6C(C(C(C(O6)CO)O)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Bruceantinoside B; Yadanzioside P. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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